Cas no 1566806-96-9 (6-(tert-butoxy)pyridine-3-sulfonyl chloride)

• Product Name: 6-(tert-butoxy)pyridine-3-sulfonyl chloride
• CAS No: 1566806-96-9
• MF: C₉H₁₂ClNO₃S
• MW: 249.714480400085
• MDL: MFCD26044624
• CID: 4606626
• PubChem ID: 112572648
• Update Time: 2025-10-31

6-(tert-butoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(tert-butoxy)pyridine-3-sulfonyl chloride
• 3-Pyridinesulfonyl chloride, 6-(1,1-dimethylethoxy)-

• MDL： MFCD26044624
• Inchi： 1S/C9H12ClNO3S/c1-9(2,3)14-8-5-4-7(6-11-8)15(10,12)13/h4-6H,1-3H3
• InChI Key： IVZCUSZEYATXTK-UHFFFAOYSA-N
• SMILES： C1=NC(OC(C)(C)C)=CC=C1S(Cl)(=O)=O

Additional information on 6-(tert-butoxy)pyridine-3-sulfonyl chloride

Introduction to 6-(tert-butoxy)pyridine-3-sulfonyl Chloride (CAS No. 1566806-96-9)

6-(tert-butoxy)pyridine-3-sulfonyl chloride is a highly specialized organic compound with the CAS registry number 1566806-96-9. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis due to their reactivity and versatility. The molecule features a pyridine ring substituted with a tert-butoxy group at the 6-position and a sulfonyl chloride group at the 3-position, making it a valuable intermediate in various chemical reactions.

The synthesis of 1566806-96-9 typically involves multi-step processes, often starting from pyridine derivatives. The introduction of the tert-butoxy group and the sulfonyl chloride functionality requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production.

One of the key applications of 1577744-44-7 is in the field of medicinal chemistry. The sulfonyl chloride group is highly reactive, making it an excellent electrophile for nucleophilic substitution reactions. This property is exploited in the synthesis of bioactive molecules, where it serves as a building block for constructing complex structures with potential pharmacological activity. For instance, researchers have utilized this compound to develop inhibitors for kinase enzymes, which are implicated in various diseases such as cancer.

In addition to its role in drug discovery, 1577744-44-7 finds applications in materials science. The pyridine ring provides aromatic stability, while the tert-butoxy group introduces steric bulk, which can be advantageous in designing functional materials such as polymers or coordination complexes. Recent studies have explored its use as a precursor for metalloorganic frameworks (MOFs), where its sulfonamide derivatives exhibit high thermal stability and porosity.

The reactivity of 1577744-44-7 also makes it a valuable reagent in organic synthesis. Its ability to undergo nucleophilic aromatic substitution under mild conditions has been leveraged to construct heterocyclic compounds with intricate architectures. Furthermore, its compatibility with various coupling reactions has facilitated its use in the assembly of biologically relevant molecules.

From an environmental perspective, understanding the fate and behavior of 1577744-44-7 is crucial for ensuring sustainable chemical practices. Recent research has focused on its degradation pathways under different environmental conditions, providing insights into its potential impact on ecosystems. These studies highlight the importance of responsible handling and disposal of such compounds to minimize ecological risks.

In conclusion, 1577744-44-7, or 1583223-08-2, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical synthesis.